molecular formula C5H7N3O2 B102263 5-Amino-6-methylpyrimidine-2,4-diol CAS No. 6270-46-8

5-Amino-6-methylpyrimidine-2,4-diol

Cat. No. B102263
CAS RN: 6270-46-8
M. Wt: 141.13 g/mol
InChI Key: FNSSATCDUXTALE-UHFFFAOYSA-N
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Description

5-Amino-6-methylpyrimidine-2,4-diol (5-AMPD) is an important chemical compound used in a variety of scientific research applications. It is a derivative of pyrimidine and has a unique chemical structure with a wide range of biochemical and physiological effects. 5-AMPD is an important tool used in the study of drug metabolism, drug-receptor interactions, and drug-target interactions. The compound has been used in a variety of laboratory experiments, including drug metabolism studies, drug-receptor interaction studies, and drug-target interaction studies.

Scientific Research Applications

Synthesis of Derivatives

5-Amino-6-methylpyrimidine-2,4-diol is involved in the synthesis of various derivatives. For instance, it is used in the creation of thiazolo[4,5-d]pyrimidine derivatives (Bakavoli, Rahimizadeh, & Nikpour, 2006). Additionally, it plays a role in the transformation of dibromopyridines into diaminopyridines or mixtures of these compounds, as part of a broader study of the influence of substituents on the reactions of halogenopyridines (Streef & Hertog, 2010).

Pharmaceutical Research

Research on this compound includes its utilization in pharmaceutical contexts. A notable example is the synthesis of 5-Diethylaminomethyl-6-methyl-2,4-dihydroxypyrimidine and its testing for anti-inflammatory activity, showcasing its potential therapeutic applications (Shang Lin-lin & Dong, 2010).

Chemical Reactions and Transformations

In chemical research, this compound is involved in various reactions and transformations. It participates in the acetylation and cyclo-dehydration processes to form thiazolo[4,5-d]pyrimidine derivatives, which are then tested for various biological activities (Brown, Dunlap, Grigg, & Kelly, 1977). Also, it is used in one-pot nitrodebromination and methyl bi-functionalization of pyrimidines, demonstrating its versatility in chemical synthesis (Mousavi, Heravi, & Tajabadi, 2020).

Crystallography and Structural Analysis

This compound is also significant in crystallography and structural analysis. Studies have been conducted on its regioselective displacement reactions, elucidating structural aspects through X-ray crystallography (Doulah et al., 2014).

Future Directions

The future directions in the research and application of 5-Amino-6-methylpyrimidine-2,4-diol could involve its use in the synthesis of structurally diverse diols and triols, especially by genome mining, rational design, or directed evolution of proper enzymes .

Biochemical Analysis

Biochemical Properties

5-Amino-6-methylpyrimidine-2,4-diol plays a crucial role in several biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with enzymes involved in nucleotide metabolism, such as dihydrofolate reductase and thymidylate synthase. These interactions are essential for the synthesis and repair of DNA, highlighting the compound’s importance in cellular replication and repair mechanisms .

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the MAPK signaling pathway, which is critical for cell growth and differentiation. Additionally, this compound can alter gene expression patterns, leading to changes in cellular behavior and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For instance, it can inhibit the activity of dihydrofolate reductase, thereby affecting the folate cycle and nucleotide synthesis. This inhibition can result in reduced DNA synthesis and cell proliferation. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to a decrease in its biological activity. Long-term exposure to the compound can result in sustained changes in cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can enhance cellular function and promote cell growth. At high doses, it can exhibit toxic effects, leading to cell death and tissue damage. Threshold effects have been observed, where a specific dosage range results in optimal biological activity, while deviations from this range can lead to adverse effects .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors essential for nucleotide metabolism and DNA synthesis. The compound can influence metabolic flux and alter metabolite levels, affecting overall cellular metabolism. For example, its interaction with dihydrofolate reductase can impact the folate cycle, leading to changes in the availability of nucleotides for DNA synthesis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine its localization and accumulation within different cellular compartments. The compound’s distribution can influence its biological activity and effectiveness in various cellular processes .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications. For instance, the compound may localize to the nucleus, where it can interact with DNA and nuclear proteins, influencing gene expression and DNA repair processes .

properties

IUPAC Name

5-amino-6-methyl-1H-pyrimidine-2,4-dione
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/C5H7N3O2/c1-2-3(6)4(9)8-5(10)7-2/h6H2,1H3,(H2,7,8,9,10)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNSSATCDUXTALE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=O)NC(=O)N1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7N3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80211778
Record name 5-Amino-6-methyluracil
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Molecular Weight

141.13 g/mol
Source PubChem
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CAS RN

6270-46-8
Record name 5-Amino-6-methyl-2,4(1H,3H)-pyrimidinedione
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Record name 5-Amino-6-methylpyrimidine-2,4-diol
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Record name 5-AMINO-6-METHYLPYRIMIDINE-2,4-DIOL
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